Cas no 2150147-94-5 (2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid)

• Product name: 2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid
• CAS No: 2150147-94-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6240226
• PubChem ID: 165532328

2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid
• 2150147-94-5
• EN300-1286552
• 2-(1-{[(benzyloxy)carbonyl]amino}-3-methylcyclobutyl)acetic acid

• Inchi： 1S/C15H19NO4/c1-11-7-15(8-11,9-13(17)18)16-14(19)20-10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,16,19)(H,17,18)
• InChI Key： SEYBIMVUNXRKRA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(CC(=O)O)CC(C)C1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid

Comprehensive Overview of 2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid (CAS No. 2150147-94-5)

2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid (CAS No. 2150147-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutyl core and benzyloxycarbonyl protecting group, serves as a critical intermediate in the synthesis of peptidomimetics and other bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in drug discovery and development.

The growing interest in 2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid aligns with the broader trend of exploring small molecule therapeutics and peptide-based drugs. Researchers are increasingly focusing on compounds like this due to their potential to modulate protein-protein interactions, a hot topic in modern pharmacology. With the rise of personalized medicine and targeted therapies, such intermediates are pivotal in designing molecules with enhanced specificity and reduced off-target effects.

From a synthetic chemistry perspective, the carbamate moiety in 2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid offers stability under various reaction conditions, making it a preferred choice for solid-phase peptide synthesis (SPPS). This attribute is particularly relevant given the surge in demand for custom peptides and bioconjugation techniques. The compound’s methylcyclobutyl group also contributes to conformational rigidity, which is often desirable in optimizing drug-like properties.

In the context of green chemistry and sustainable practices, the efficient synthesis and purification of 2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid have become focal points. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact—a concern frequently raised in academic and industrial forums. This aligns with the broader push toward eco-friendly chemical processes and reduced waste generation.

The compound’s applications extend to proteomics and enzyme inhibition studies, where its derivatives are used to probe biological pathways. For instance, its structural analogs have been investigated for their role in modulating kinase activity—a key area in cancer research and inflammatory diseases. Such studies often dominate search engine queries related to drug target identification and mechanism of action analysis.

Quality control and analytical characterization of 2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid are equally critical. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and consistency. These methods are frequently searched by professionals seeking analytical validation protocols or benchmarking standards for similar compounds.

In summary, 2-(1-{(benzyloxy)carbonylamino}-3-methylcyclobutyl)acetic acid (CAS No. 2150147-94-5) represents a multifaceted tool in contemporary chemical and biological research. Its relevance spans drug design, bioconjugation, and mechanistic studies, reflecting the compound’s adaptability to evolving scientific demands. As the field advances, this molecule is poised to remain at the forefront of innovations in medicinal chemistry and therapeutic development.